![molecular formula C13H18N4 B6203970 2-[1-(pyrrolidin-3-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine CAS No. 1542479-03-7](/img/no-structure.png)
2-[1-(pyrrolidin-3-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[1-(pyrrolidin-3-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine” is a complex organic molecule. The pyrrolidine ring, a five-membered nitrogen heterocycle, is a key component of this compound . Pyrrolidine is widely used by medicinal chemists to create compounds for treating human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through various synthetic strategies . One approach involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions . Another approach involves the functionalization of preformed pyrrolidine rings, such as proline derivatives . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of “this compound” is complex. It includes a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The compound’s empirical formula is C6H14N2 .Chemical Reactions Analysis
The compound “this compound” can undergo various chemical reactions. For instance, it can react with 2-formylbenzoic acids or 2-acetylbenzoic acid via N-acyliminium cation aromatic cyclizations .Future Directions
The pyrrolidine ring, a key component of “2-[1-(pyrrolidin-3-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine”, is widely used in drug discovery . The future directions in this field could involve the design of new pyrrolidine compounds with different biological profiles . This could be achieved by exploring the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule, and increasing the three-dimensional (3D) coverage due to the non-planarity of the ring .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(pyrrolidin-3-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine' involves the reaction of 3-(2-bromoethyl)-1H-1,3-benzodiazole with pyrrolidine followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "3-(2-bromoethyl)-1H-1,3-benzodiazole", "pyrrolidine", "sodium borohydride", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 3-(2-bromoethyl)-1H-1,3-benzodiazole (1.0 g, 3.8 mmol) and pyrrolidine (0.5 g, 6.0 mmol) in ethanol (10 mL) and reflux the mixture for 24 hours.", "Step 2: Cool the reaction mixture to room temperature and filter off any solids that have formed.", "Step 3: Concentrate the filtrate under reduced pressure to obtain a yellow oil.", "Step 4: Dissolve the yellow oil in ethanol (10 mL) and add sodium borohydride (0.2 g, 5.3 mmol) to the solution.", "Step 5: Stir the reaction mixture at room temperature for 2 hours.", "Step 6: Quench the reaction by adding water (10 mL) and stirring for an additional 30 minutes.", "Step 7: Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the desired product as a yellow oil (0.8 g, 70% yield)." ] } | |
CAS RN |
1542479-03-7 |
Molecular Formula |
C13H18N4 |
Molecular Weight |
230.31 g/mol |
IUPAC Name |
2-(1-pyrrolidin-3-ylbenzimidazol-2-yl)ethanamine |
InChI |
InChI=1S/C13H18N4/c14-7-5-13-16-11-3-1-2-4-12(11)17(13)10-6-8-15-9-10/h1-4,10,15H,5-9,14H2 |
InChI Key |
NCSYUJWJZCSRCH-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC1N2C3=CC=CC=C3N=C2CCN |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.